Cas no 893755-98-1 (1-(Pyrimidin-2-yl)piperidin-4-ol)

• Product Name: 1-(Pyrimidin-2-yl)piperidin-4-ol
• CAS No: 893755-98-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD05864742
• CID: 706528
• PubChem ID: 20234098
• Update Time: 2024-10-26

1-(Pyrimidin-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrimidin-2-yl-piperidin-4-ol
• 1-(Pyrimidin-2-yl)piperidin-4-ol
• 1-(2-pyrimidinyl)-4-Piperidinol
• 1-pyrimidin-2-ylpiperidin-4-ol
• 4-Piperidinol,1-(2-pyrimidinyl)-
• 4-Piperidinol,1-(2-pyrimidinyl)
• 4-Piperidinol, 1-(2-pyrimidinyl)-
• 4-Hydroxy-1-(2-pyrimidyl)piperidine
• 1-(pyrimidin-2-yl)piperi din-4-ol
• ZATIGSFNFLXZAS-UHFFFAOYSA-N
• BBL030428
• SBB075183
• STL245931
• W9230
• ST24026
• 1-(2-Pyrimidinyl)-4-piperidinol (ACI)
• N-(2-Pyrimidinyl)-4-hydroxypiperidine
• EN300-311949
• MFCD05864742
• AKOS004120157
• FS-2917
• Z31188994
• CS-0155576
• DTXSID30603927
• SY030995
• DB-001580
• SB41253
• 893755-98-1
• SCHEMBL1874079
• J-505119
• 4-hydroxy-N-pyrimidinylpiperidine

• MDL： MFCD05864742
• Inchi： 1S/C9H13N3O/c13-8-2-6-12(7-3-8)9-10-4-1-5-11-9/h1,4-5,8,13H,2-3,6-7H2
• InChI Key： ZATIGSFNFLXZAS-UHFFFAOYSA-N
• SMILES： OC1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 179.10600
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.2

Experimental Properties

• PSA: 49.25000
• LogP: 0.50270

1-(Pyrimidin-2-yl)piperidin-4-ol Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether